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Compound of Interest

Compound Name:
2-(5-Methylisoxazol-3-

yl)acetonitrile

Cat. No.: B1365769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and relevant data for

the use of 2-(5-Methylisoxazol-3-yl)acetonitrile in a research and development setting.

Safety and Hazard Information
2-(5-Methylisoxazol-3-yl)acetonitrile is a chemical compound that requires careful handling

due to its potential health hazards. The following information is a summary of the known

hazards and should be supplemented by a thorough review of the full Safety Data Sheet (SDS)

before use.[1][2][3][4][5]

1.1 GHS Hazard Classification

The compound is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral, Category 4).[3][5]

Harmful in contact with skin (Acute toxicity, dermal, Category 4).[3]

Causes skin irritation (Skin corrosion/irritation, Category 2).[3][5]

Causes serious eye irritation (Serious eye damage/eye irritation, Category 2A).[3][5]
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Harmful if inhaled (Acute toxicity, inhalation, Category 4).[3]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation, Category 3).[3][5]

1.2 Personal Protective Equipment (PPE)

To ensure personal safety, the following PPE should be worn when handling this compound:

Eye and Face Protection: Safety glasses with side-shields or a face shield are mandatory.[5]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or flame-

retardant antistatic protective clothing are required.[1]

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

should be used if there is a risk of inhalation, especially when vapours or aerosols are

generated.[1][2]

1.3 Handling and Storage

Handling: Work in a well-ventilated area, preferably under a chemical fume hood.[1][2] Avoid

contact with skin, eyes, and clothing.[1][5] Do not breathe dust, vapor, mist, or gas.[2] Wash

hands thoroughly after handling.[4]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[1][4] Keep

away from heat, sparks, open flames, and other ignition sources.[1][6] The recommended

storage temperature is often between 2-8°C.[5]

1.4 First Aid Measures

In case of exposure, follow these procedures:

If Swallowed: Rinse mouth with water.[5] Do NOT induce vomiting.[2] Immediately call a

poison center or doctor.[2][4]

If on Skin: Take off immediately all contaminated clothing.[1] Wash off with soap and plenty

of water.[4][5] If skin irritation occurs, get medical advice.[4]
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If Inhaled: Move the person into fresh air.[4][5] If not breathing, give artificial respiration.[5]

Call a poison center or doctor if you feel unwell.[6]

If in Eyes: Rinse cautiously with water for several minutes.[4][6] Remove contact lenses, if

present and easy to do.[4][6] Continue rinsing.[4][6] If eye irritation persists, get medical

advice.[4]

1.5 Spill and Disposal

Spills: Evacuate the area.[1] Wear appropriate PPE.[5] Absorb the spill with an inert material

(e.g., sand, diatomaceous earth) and place it in a suitable, closed container for disposal.[5]

Disposal: Dispose of waste in accordance with local, regional, and national regulations.[2]

Data Presentation
2.1 Physical and Chemical Properties

Property Value Reference

Molecular Formula C6H6N2O [4]

Molecular Weight 122.12 g/mol [4]

Melting Point 36-39 °C [4]

Boiling Point 264.1±25.0 °C (Predicted) [4]

Density 1.131±0.06 g/cm3 (Predicted) [4]

Appearance Solid [7]

2.2 Toxicological Data

Test Species Route Value Reference

LD50 Mouse Oral 617 mg/kg [1]

2.3 GHS Hazard and Precautionary Statements
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Type Code Statement Reference

Hazard H302 Harmful if swallowed. [3][4][5]

Hazard H312
Harmful in contact

with skin.
[3][4]

Hazard H315 Causes skin irritation. [3][4][5]

Hazard H319
Causes serious eye

irritation.
[3][4][5]

Hazard H332 Harmful if inhaled. [3][4]

Hazard H335
May cause respiratory

irritation.
[3][4][5]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/va

pours/spray.

[4]

Precautionary P270

Do not eat, drink or

smoke when using

this product.

[4]

Precautionary P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[4][5]

Precautionary P301+P312

IF SWALLOWED: call

a POISON CENTER

or doctor/physician IF

you feel unwell.

[4]

Precautionary P302+P352

IF ON SKIN: wash

with plenty of soap

and water.

[4]

Precautionary P304+P340 IF INHALED: Remove

victim to fresh air and

Keep at rest in a

[4]
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position comfortable

for breathing.

Precautionary P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[4][5]

Precautionary P405 Store locked up. [4]

Precautionary P501

Dispose of

contents/container to

an approved waste

disposal plant.

[2]

Experimental Protocols
The following is a general procedure for the synthesis of a related compound, 3-amino-5-

methyl isoxazole, which can be adapted for reactions involving 2-(5-Methylisoxazol-3-
yl)acetonitrile with appropriate modifications based on the specific reaction scheme.

3.1 Synthesis of 3-amino-5-methyl isoxazole

This synthesis involves a three-step process:

Formation of Acetoacetonitrile:

Cool a solution of acetonitrile (0.25 mol) in tetrahydrofuran (50 mL) to -78 °C.

Under a nitrogen atmosphere, slowly add n-butyl lithium in n-hexane (0.28 mol).

Maintain the temperature and stir for 30 minutes.

Slowly add a solution of methyl acetate (0.28 mol) in tetrahydrofuran (40 mL) at -78 °C.

After the addition is complete, allow the mixture to stir at room temperature for 2 hours.
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Quench the reaction with 2N HCl to adjust the pH to 5-6.

Extract the product with ethyl acetate.

Dry the organic layer with anhydrous sodium sulfate and concentrate the solvent to obtain

acetoacetonitrile.[8]

Formation of Hydrazone:

Dissolve the acetoacetonitrile in an alcohol solvent.

Add p-toluenesulfonyl hydrazide.

Reflux the reaction mixture to form the corresponding hydrazone.[8]

Ring Closure to form 3-amino-5-methyl isoxazole:

Dissociate hydroxylamine hydrochloride with potassium carbonate.

Add the hydrazone from the previous step.

Heat the mixture to facilitate the ring-closing reaction to yield 3-amino-5-methyl isoxazole.

[8]

Visualizations
4.1 General Handling Workflow
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Caption: General workflow for handling 2-(5-Methylisoxazol-3-yl)acetonitrile.
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4.2 First Aid Workflow

Immediate Actions

Exposure Route
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Click to download full resolution via product page

Caption: First aid procedures for exposure to 2-(5-Methylisoxazol-3-yl)acetonitrile.

4.3 General Synthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 2-(5-
Methylisoxazol-3-yl)acetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1365769#safety-precautions-for-handling-2-5-
methylisoxazol-3-yl-acetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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